4-bromo-5-nitro-2,3-dihydro-1H-indol-2-one
Cat. No. B8482459
M. Wt: 257.04 g/mol
InChI Key: LAEDNJNAOBPJRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06130239
Procedure details
A mixture of concentrated sulfuric acid (3.6 mL) and concentrated nitric acid (0.7 mL) was added slowly to a solution of 4-bromo-1,3-dihydro -2H-indol-2-one (2 g, 9.48 mmol) (see below) in concentrated sulfuric acid (20 mL) at -5° C. with stirring. The mixture was stirred for an additional 1 h at -5° C. then poured in ice. After standing for 1 h, precipitate formed was collected by filtration and washed with water, and dried in a vacuum oven to give 4-bromo-1,3-dihydro-5-nitro-2H-indol-2-one. (Yield 2.33 g, 96%).
Identifiers
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REACTION_CXSMILES
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[N+:1]([O-:4])(O)=[O:2].[Br:5][C:6]1[CH:14]=[CH:13][CH:12]=[C:11]2[C:7]=1[CH2:8][C:9](=[O:15])[NH:10]2>S(=O)(=O)(O)O>[Br:5][C:6]1[C:14]([N+:1]([O-:4])=[O:2])=[CH:13][CH:12]=[C:11]2[C:7]=1[CH2:8][C:9](=[O:15])[NH:10]2
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Inputs
Step One
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Name
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|
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrC1=C2CC(NC2=CC=C1)=O
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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S(O)(O)(=O)=O
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Step Two
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Name
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Quantity
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0.7 mL
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Type
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reactant
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Smiles
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[N+](=O)(O)[O-]
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Name
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Quantity
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3.6 mL
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Type
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solvent
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Smiles
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S(O)(O)(=O)=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred for an additional 1 h at -5° C.
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Duration
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1 h
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ADDITION
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Type
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ADDITION
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Details
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then poured in ice
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CUSTOM
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Type
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CUSTOM
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Details
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precipitate formed
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FILTRATION
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Type
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FILTRATION
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Details
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was collected by filtration
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WASH
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Type
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WASH
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Details
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washed with water
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CUSTOM
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Type
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CUSTOM
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Details
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dried in a vacuum oven
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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BrC1=C2CC(NC2=CC=C1[N+](=O)[O-])=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
